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Cat. No.: B1669461

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-105696 is a potent and selective antagonist of the Leukotriene B4 (LTB4) receptor, playing
a crucial role in mitigating inflammatory responses.[1][2] Leukotriene B4 is a powerful lipid
mediator involved in the recruitment and activation of inflammatory cells, such as neutrophils.
[3][4] By blocking the LTB4 receptor, CP-105696 effectively inhibits the downstream signaling
pathways that contribute to inflammation. These application notes provide detailed protocols for
the preparation and administration of CP-105696 in a 0.5% methylcellulose vehicle for
preclinical research, along with its mechanism of action and relevant in vitro and in vivo data.

Mechanism of Action

CP-105696 is a structurally novel compound that acts as a potent antagonist of the LTB4
receptor.[2] It has been shown to inhibit the binding of LTB4 to its high-affinity receptors on
human neutrophils in a noncompetitive manner.[1][2] At lower affinity LTB4 receptors on
neutrophils, CP-105696 acts as a competitive antagonist.[1][5] This dual antagonism effectively
blocks LTB4-mediated cellular responses, including chemotaxis, calcium mobilization, and the
upregulation of adhesion molecules like CD11b.[1][2][6]

Leukotriene B4 Signaling Pathway and Inhibition by CP-
105696
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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